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Compound of Interest

Compound Name: 4,8-Dioxaundecane-1,11-diol

Cat. No.: B1593779

Welcome to the technical support center for the synthesis of 4,8-Dioxaundecane-1,11-diol.
This guide is designed for researchers, scientists, and professionals in drug development who
are looking to improve the yield and troubleshoot the synthesis of this important diol. Here, we
provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions
based on established chemical principles and field-proven insights.

Introduction to the Synthesis of 4,8-Dioxaundecane-
1,11-diol

The synthesis of 4,8-Dioxaundecane-1,11-diol, a symmetrical di-ether, is most commonly
achieved via the Williamson ether synthesis. This robust and versatile method involves the
reaction of an alkoxide with a primary alkyl halide in an S(_N)2 reaction.[1][2] For the synthesis
of 4,8-Dioxaundecane-1,11-diol, a common and practical approach involves the reaction of a
C3 synthon with a C2 synthon. Specifically, we will focus on the reaction between the sodium
salt of 3-(2-hydroxyethoxy)propan-1-ol, which can be formed in situ from 1,3-propanediol and
2-chloroethanol.

The overall proposed reaction scheme is as follows:
Step 1: Formation of the alkoxide

Caption: Williamson Ether Synthesis Workflow
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Caption: Troubleshooting Low Yield Issues

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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